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Compound of Interest

Compound Name:
(1R,3S,4R)-ent-Entecavir-

13C2,15N

Cat. No.: B12391128

Get Quote

Accurate measurement of entecavir, a potent antiviral agent against the Hepatitis B virus

(HBV), is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence

assessments. This guide provides a comprehensive comparison of three prevalent analytical

methods for entecavir concentration measurement: High-Performance Liquid Chromatography

with UV detection (HPLC-UV), Liquid Chromatography with tandem mass spectrometry (LC-

MS/MS), and Ultra-Performance Liquid Chromatography with tandem mass spectrometry

(UPLC-MS/MS).

This document is intended for researchers, scientists, and drug development professionals,

offering a detailed examination of the experimental protocols and performance characteristics

of each method to aid in selecting the most appropriate technique for their specific research

needs.

Performance Characteristics: A Quantitative
Comparison
The selection of an analytical method hinges on its performance metrics. The following table

summarizes the key validation parameters for HPLC-UV, LC-MS/MS, and UPLC-MS/MS
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methods for entecavir quantification, based on published experimental data.

Performance
Parameter

HPLC-UV LC-MS/MS UPLC-MS/MS

Limit of Detection

(LOD)

0.39 µg/mL[1], 1.25

ng/mL[2]

Not consistently

reported

Not consistently

reported

Limit of Quantification

(LOQ)

0.5 µg/mL[1], 2.5

ng/mL[2], 0.0097

µg/mL[3]

40 pg/mL[4], 50

pg/mL[5], 0.250

ng/mL[6]

1 ng/mL[7], 0.1

ng/mL[8]

Linearity Range

0.5-200 µg/mL[1], 2.5-

100 ng/mL[2], 0.039-

100 µg/mL[3]

10-10,000 pg/mL[4],

50-20,000 pg/mL[5],

0.250-200 ng/mL[6]

1-100 ng/mL[7], 0.1-

20 ng/mL[8]

Intra-day Precision

(%RSD)
< 3%[3] 1.2-4.2%[5] < 4%[7]

Inter-day Precision

(%RSD)
< 3%[2] < 4.5%[5] < 7% (plasma)[7]

Accuracy/Recovery 97-99%[3] Within ±20%[4] 80-98%[7]

Experimental Workflow for Entecavir Quantification
The following diagram illustrates a generalized workflow for the quantification of entecavir in

biological samples, applicable to all three methods with variations in the sample preparation

and analysis steps.
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Chromatographic Analysis

Data Processing
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General workflow for entecavir quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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